High Surface Area: MgO vs. CaO from Carbonate Precursors
When prepared from their respective carbonate precursors under comparable calcination conditions, magnesium oxide can achieve a significantly higher specific surface area than calcium oxide. In a study comparing the calcination of pure magnesium carbonate at 565 °C to pure calcium carbonate at 745 °C, the resulting MgO exhibited a BET surface area over an order of magnitude greater than that of CaO [1]. This high surface area is critical for applications requiring high catalytic activity or adsorption capacity.
| Evidence Dimension | BET Specific Surface Area |
|---|---|
| Target Compound Data | 174 m²/g |
| Comparator Or Baseline | Calcium oxide (CaO): 15.2 m²/g |
| Quantified Difference | >10x higher |
| Conditions | Calcination of pure magnesium carbonate at 565 °C vs. pure calcium carbonate at 745 °C |
Why This Matters
This demonstrates that for applications dependent on high surface area (e.g., catalysis, sorption), MgO is a fundamentally superior material choice to CaO when both are prepared from their common natural precursors.
- [1] Chan, R. K.; Murthi, K. S.; Harrison, D. Thermogravimetric analysis of Ontario limestones and dolomites I. Calcination, surface area, and porosity. Can. J. Chem. 1970, 48, 2972–2978. View Source
